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Compound of Interest

Compound Name: KIRA-7

Cat. No.: B12290875

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, logistical, and operational guidance for

the handling of KIRA-7, a small molecule inhibitor of IRE1α kinase/RNase. Given that a

specific Safety Data Sheet (SDS) for KIRA-7 is not publicly available, the following protocols

and recommendations are based on best practices for handling potent, research-grade kinase

inhibitors. It is imperative to supplement this guidance with a thorough risk assessment and to

adhere to all institutional and local safety regulations.

Chemical and Physical Properties
KIRA-7 is an imidazopyrazine compound intended for laboratory research use only and is not

for human or veterinary use.[1][2]
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Property Value Source

CAS Number 1937235-76-1 [2][3][4]

Molecular Formula C27H23FN6O [2][4]

Molecular Weight 466.52 g/mol [2][4]

Appearance Solid powder [3][4]

Solubility 10 mM in DMSO [4]

IC50 (IRE1α kinase/RNase) 0.11/0.22 µM [4]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling KIRA-7 to minimize exposure.

Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

- Respirator: NIOSH-approved N95 or higher-

rated respirator. - Gloves: Double-gloving with

nitrile gloves. - Eye Protection: Chemical splash

goggles. - Lab Coat: Disposable or non-

absorbent lab coat. - Ventilation: Certified

chemical fume hood or powder containment

hood.

Solution Preparation and Handling

- Gloves: Double-gloving with nitrile gloves. -

Eye Protection: Chemical splash goggles or

face shield. - Lab Coat: Standard laboratory

coat. - Ventilation: Chemical fume hood.

Cell Culture and In Vitro Assays

- Gloves: Nitrile gloves. - Eye Protection: Safety

glasses with side shields. - Lab Coat: Standard

laboratory coat. - Containment: Class II

biological safety cabinet.

Operational Plan: From Receipt to Disposal
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A clear and structured operational plan is essential for the safe management of KIRA-7 in a

laboratory setting.

Receiving and Storage
Inspection: Upon receipt, visually inspect the package for any signs of damage or leakage.

Inventory: Log the receipt date, quantity, and storage location in the laboratory's chemical

inventory.

Storage Conditions:

Solid Powder: Store at -20°C for long-term storage (up to 12 months) or at 4°C for short-

term storage (up to 6 months).[4]

In Solvent (e.g., DMSO): Store at -80°C for up to 6 months or at -20°C for up to 1 month.

[3]

Handling and Experimental Use
Designated Area: Conduct all work with KIRA-7 in a designated and clearly marked area.

Fume Hood: Perform all manipulations of the solid compound and concentrated solutions in

a certified chemical fume hood.

Dedicated Equipment: Use dedicated spatulas, glassware, and other equipment. If not

feasible, thoroughly decontaminate all equipment after use.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even

when gloves are worn.

Emergency Procedures: First Aid
In the event of exposure, immediate and appropriate first aid is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, perform artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
Dispose of KIRA-7 and all contaminated materials as hazardous chemical waste in accordance

with institutional and local regulations.

Waste Segregation:

Solid Waste: Collect all disposable materials that have come into contact with KIRA-7
(e.g., gloves, pipette tips, weigh boats) in a designated, clearly labeled hazardous waste

container.

Liquid Waste: Collect all solutions containing KIRA-7 in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other waste streams.[5]

Sharps: Dispose of any sharps contaminated with KIRA-7 in a designated, puncture-

resistant sharps container for hazardous chemical waste.

Decontamination: Decontaminate all non-disposable equipment and work surfaces that have

come into contact with KIRA-7. A suitable solvent, such as ethanol, followed by a thorough

rinse can be used. Collect all decontamination materials as hazardous waste.

Final Disposal: Arrange for the collection and disposal of all KIRA-7 hazardous waste

through your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal company.[5]

Experimental Protocols
In Vitro XBP1 Splicing Assay
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This cell-based assay is used to determine the efficacy of KIRA-7 in inhibiting IRE1α-mediated

splicing of XBP1 mRNA.

Materials:

Human cell line (e.g., HeLa, RPMI-8226)

Cell culture medium and supplements

ER stress-inducing agent (e.g., Tunicamycin or Thapsigargin)

KIRA-7 dissolved in DMSO

RNA extraction kit

Reverse transcription kit

PCR primers flanking the XBP1 splice site

Taq polymerase and PCR reagents

Agarose gel and electrophoresis equipment

Gel imaging system

Procedure:

Seed cells in a multi-well plate and allow them to adhere overnight.

Pre-treat the cells with various concentrations of KIRA-7 for 1-2 hours.

Induce ER stress by adding Tunicamycin or Thapsigargin to the cell culture medium and

incubate for an additional 4-6 hours.

Harvest the cells and extract total RNA using a commercial kit.

Synthesize cDNA from the extracted RNA.
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Perform PCR using primers that flank the 26-nucleotide intron in the XBP1 mRNA to amplify

both unspliced (uXBP1) and spliced (sXBP1) forms.

Separate the PCR products on a high-resolution agarose gel.

Visualize and quantify the bands corresponding to uXBP1 and sXBP1 using a gel imaging

system. The inhibition of XBP1 splicing by KIRA-7 will be indicated by a decrease in the

sXBP1 band and an increase in the uXBP1 band.

In Vivo Efficacy Study in a Mouse Model of Bleomycin-
Induced Pulmonary Fibrosis
This protocol outlines the use of KIRA-7 in a preclinical mouse model.

Animal Model:

C57BL/6 mice (12 weeks of age)

Materials:

Bleomycin

KIRA-7

Vehicle for KIRA-7 administration

Procedure:

Induce pulmonary fibrosis by administering a single dose of bleomycin (1.5 units/kg) to the

mice.

Administer KIRA-7 at a dosage of 5 mg/kg via intraperitoneal injection daily for 14 days.[3] A

control group should receive the vehicle alone.

At the end of the treatment period, sacrifice the mice and collect lung tissue.

Analyze the lung tissue for markers of ER stress (e.g., spliced XBP1, ATF4, BiP, CHOP) and

fibrosis (e.g., collagen 1A1, fibronectin) using techniques such as qRT-PCR and histological
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analysis.[3]

Signaling Pathway and Experimental Workflow
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Caption: IRE1α signaling pathway and the mechanism of action of KIRA-7.
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Caption: A typical experimental workflow for an in vitro XBP1 splicing assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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